Cas no 61452-43-5 (Hexanal, 3-[(phenylmethyl)thio]-)

• Product Name: Hexanal, 3-[(phenylmethyl)thio]-
• CAS No: 61452-43-5
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 478809
• PubChem ID: 12297306
• Update Time: 2025-04-19

Hexanal, 3-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Hexanal, 3-[(phenylmethyl)thio]-
• 3-benzylsulfanylhexanal
• DTXSID10485748
• 61452-43-5

• Inchi： 1S/C13H18OS/c1-2-6-13(9-10-14)15-11-12-7-4-3-5-8-12/h3-5,7-8,10,13H,2,6,9,11H2,1H3
• InChI Key： HHWGTWZJYVGMGR-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C(CC=O)CCC

Computed Properties

• Exact Mass: 222.10794
• Monoisotopic Mass: 222.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07